Cas no 1803570-98-0 (AMEJJLRNILNAKZ-UHFFFAOYSA-N)

• Product Name: AMEJJLRNILNAKZ-UHFFFAOYSA-N
• CAS No: 1803570-98-0
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 5172061
• PubChem ID: 91662781
• Update Time: 2025-10-31

AMEJJLRNILNAKZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• AMEJJLRNILNAKZ-UHFFFAOYSA-N

• Inchi： 1S/C9H7NO3S.H2O/c11-14(12,13)9-3-1-2-7-6-10-5-4-8(7)9;/h1-6H,(H,11,12,13);1H2
• InChI Key： AMEJJLRNILNAKZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(O)(=O)=O)=CC=C2)C=CN=1.[H]O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on AMEJJLRNILNAKZ-UHFFFAOYSA-N

Professional Introduction to Compound with CAS No. 1803570-98-0 and Product Name: AMEJJLRNILNAKZ-UHFFFAOYSA-N

The compound identified by the CAS number 1803570-98-0 and the product name AMEJJLRNILNAKZ-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The molecular framework of this compound, characterized by its precise chemical composition, positions it as a promising candidate for further exploration in various biomedical contexts.

Recent studies have highlighted the importance of structurally diverse molecules in the discovery of novel therapeutic agents. The compound in question exhibits a complex molecular architecture that suggests potential interactions with biological targets relevant to inflammation, neurodegeneration, and metabolic disorders. These interactions are being meticulously studied to uncover novel mechanisms of action that could lead to breakthroughs in treating chronic diseases.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Specifically, research indicates that it may interfere with key enzymes and receptors involved in processes such as oxidative stress and apoptosis. By targeting these pathways, the compound has shown promise in preclinical models for reducing inflammation and protecting against cellular damage. These findings are particularly exciting given the growing recognition of inflammation as a central factor in many chronic diseases.

The synthesis and characterization of this compound have been refined through advanced computational methods and experimental techniques. High-resolution spectroscopy and crystallographic studies have provided detailed insights into its three-dimensional structure, which is crucial for understanding its biological activity. These structural insights have guided the optimization of its chemical properties to enhance its efficacy and reduce potential side effects.

In the realm of drug development, the compound’s potential extends beyond its primary applications. Researchers are exploring its utility as a scaffold for designing new molecules with improved pharmacokinetic profiles. By leveraging structure-based drug design principles, scientists aim to create derivatives that exhibit enhanced solubility, bioavailability, and target specificity. This approach aligns with the broader goal of developing more effective and personalized therapies.

The impact of this compound on biomedical research is further underscored by its integration into cutting-edge experimental models. Studies utilizing cell culture systems and animal models have demonstrated its ability to modulate disease-related pathways in vivo. These findings provide a strong foundation for advancing clinical trials aimed at evaluating its therapeutic potential in human populations.

As our understanding of complex biological systems continues to evolve, compounds like AMEJJLRNILNAKZ-UHFFFAOYSA-N play a pivotal role in bridging the gap between basic research and clinical applications. The interdisciplinary nature of this work involves collaboration across chemistry, biology, pharmacology, and medicine, fostering a holistic approach to drug discovery. This collaborative spirit is essential for translating laboratory findings into tangible benefits for patients worldwide.

The future prospects for this compound are promising, with ongoing research focusing on elucidating its mechanisms of action and identifying new therapeutic applications. Advances in technologies such as CRISPR gene editing and artificial intelligence are expected to accelerate the discovery process, enabling faster development of novel treatments based on compounds like 1803570-98-0.

In conclusion, the compound with CAS number 1803570-98-0 and product name AMEJJLRNILNAKZ-UHFFFAOYSA-N represents a significant contribution to the field of chemical and biomedical research. Its unique properties and potential applications underscore the importance of continued exploration in drug development. As research progresses, this compound is poised to play a crucial role in advancing therapeutic strategies for a wide range of diseases.